Cas no 130000-46-3 (5-Thiazolecarboxamide,2-methyl-N-(2,3,4,5,6-pentachlorophenyl)-4-(trifluoromethyl)-)
130000-46-3 structure
Product Name:5-Thiazolecarboxamide,2-methyl-N-(2,3,4,5,6-pentachlorophenyl)-4-(trifluoromethyl)-
CAS No:130000-46-3
MF:C12H4Cl5F3N2OS
MW:458.498167037964
CID:188279
PubChem ID:182963
Update Time:2025-04-19
5-Thiazolecarboxamide,2-methyl-N-(2,3,4,5,6-pentachlorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxamide,2-methyl-N-(2,3,4,5,6-pentachlorophenyl)-4-(trifluoromethyl)-
- 2-methyl-N-(2,3,4,5,6-pentachlorophenyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide
- 2-Methyl-N-(pentachlorophenyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide
- DTXSID1073864
- 5-Thiazolecarboxamide, 2-methyl-N-(pentachlorophenyl)-4-(trifluoromethyl)-
- 130000-46-3
- PGNHAJYAUKIDCM-UHFFFAOYSA-N
-
- Inchi: 1S/C12H4Cl5F3N2OS/c1-2-21-10(12(18,19)20)9(24-2)11(23)22-8-6(16)4(14)3(13)5(15)7(8)17/h1H3,(H,22,23)
- InChI Key: PGNHAJYAUKIDCM-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1NC(C1=C(C(F)(F)F)N=C(C)S1)=O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 455.84422
- Monoisotopic Mass: 455.843907
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.2
- XLogP3: 6.6
Experimental Properties
- Density: 1.759
- Boiling Point: 415.2°C at 760 mmHg
- Flash Point: 204.9°C
- Refractive Index: 1.62
- PSA: 41.99
5-Thiazolecarboxamide,2-methyl-N-(2,3,4,5,6-pentachlorophenyl)-4-(trifluoromethyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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